Cas no 1361888-73-4 (C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine)

• Product Name: C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine
• CAS No: 1361888-73-4
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4996364
• Update Time: 2025-11-02

C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-methylamine
• C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-12-4-1-8(6-13(12)15)11-3-2-10(16)5-9(11)7-17/h1-6H,7,17H2
• InChI Key： PINXGNYVSDLDIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1CN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine

Comprehensive Guide to C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine (CAS No. 1361888-73-4): Properties, Applications, and Market Insights

C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine (CAS No. 1361888-73-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This biphenyl derivative features a unique combination of dichloro, fluoro, and methylamine functional groups, making it a valuable intermediate for drug discovery and material science applications. Its molecular structure (C13H10Cl2FN) offers distinct reactivity patterns that researchers are actively exploring.

The compound's physicochemical properties include a molecular weight of 270.13 g/mol and moderate lipophilicity (predicted LogP ≈ 3.2), which contributes to its potential bioavailability in pharmaceutical applications. Recent studies suggest that the 3',4'-dichloro-4-fluoro substitution pattern may enhance binding affinity to certain biological targets, particularly in CNS-targeting compounds – a hot topic in current neurological drug development research.

In the pharmaceutical sector, C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine has gained attention as a potential building block for small molecule therapeutics. Its structural features align with current trends in precision medicine, where researchers seek compounds with specific halogen interactions to improve target selectivity. The fluoro-substituted biphenyl core is particularly interesting for developing kinase inhibitors and GPCR modulators, addressing frequent search queries about "next-generation drug scaffolds."

Material scientists are investigating this compound for advanced material applications, especially in organic electronics. The electron-withdrawing halogen groups and conjugated biphenyl system make it a candidate for organic semiconductors – a rapidly growing field responding to searches for "sustainable electronic materials." The compound's potential in OLED technology and photovoltaic materials is currently under evaluation by several research groups.

The global market for specialty biphenyl derivatives like 1361888-73-4 is expanding, driven by increasing demand in pharmaceutical intermediates (a trending search term) and high-performance materials. Market analysts note growing interest from Asia-Pacific regions, particularly for innovative chemical building blocks in drug discovery pipelines. The compound's patent landscape shows active development, with several applications mentioning its structural analogs.

Synthetic approaches to C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine typically involve palladium-catalyzed cross-coupling reactions (a frequently searched synthetic method) followed by selective functionalization of the methylamine group. Recent literature highlights improved yields through microwave-assisted synthesis techniques, addressing common researcher queries about "efficient halogenated biphenyl synthesis." The compound's purification and characterization present interesting challenges due to its specific halogen substitution pattern.

Environmental and regulatory considerations for this compound follow standard protocols for halogenated aromatics. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its potential bioaccumulation characteristics – an important consideration for researchers searching for "green chemistry alternatives." Several studies are investigating biodegradation pathways for similar structures.

Future research directions for CAS 1361888-73-4 likely focus on expanding its utility in medicinal chemistry (a high-volume search term) and exploring its catalytic applications. The compound's unique electronic properties make it particularly interesting for developing asymmetric catalysts – another trending topic in chemical research. Computational chemistry studies are increasingly modeling its molecular interactions to predict novel applications.

For researchers working with C-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine, proper analytical characterization is essential. Standard techniques include HPLC purity analysis, mass spectrometry, and multinuclear NMR (common search terms for characterization methods). The compound's 19F NMR signature provides particularly valuable structural information due to the fluoro substituent's sensitive chemical shift.

In conclusion, 1361888-73-4 represents an important chemical intermediate with diverse potential across multiple scientific disciplines. Its combination of halogen substituents and amine functionality addresses current research needs in both life sciences and materials development. As synthetic methodologies advance and application research expands, this compound will likely play an increasingly significant role in addressing modern scientific challenges.